Cas no 234751-05-4 (Benzoic acid, 4-[(2-methylpropyl)amino]-3-nitro-)

• Product Name: Benzoic acid, 4-[(2-methylpropyl)amino]-3-nitro-
• CAS No: 234751-05-4
• MF: C₁₁H₁₄N₂O₄
• MW: 238.239862918854
• MDL: MFCD02112880
• CID: 1414388
• PubChem ID: 15994443
• Update Time: 2025-04-20

Benzoic acid, 4-[(2-methylpropyl)amino]-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(2-methylpropyl)amino]-3-nitro-
• 4-(ISOBUTYLAMINO)-3-NITROBENZOIC ACID
• 4-(2-methylpropylamino)-3-nitrobenzoic acid
• SB80672
• 4-(ISOBUTYLAMINO)-3-NITROBENZOICACID
• 4-[(2-methylpropyl)amino]-3-nitrobenzoic acid
• SR-01000575321-1
• DTXSID401253232
• AKOS000214546
• Oprea1_214958
• 234751-05-4
• EU-0062804
• SR-01000575321

• MDL： MFCD02112880
• Inchi： 1S/C11H14N2O4/c1-7(2)6-12-9-4-3-8(11(14)15)5-10(9)13(16)17/h3-5,7,12H,6H2,1-2H3,(H,14,15)
• InChI Key： DJQWTRGDTHEWOP-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C(=O)O)C=CC=1NCC(C)C)=O

Computed Properties

• Exact Mass: 238.09535693g/mol
• Monoisotopic Mass: 238.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 95.2Ų